Cas no 27326-65-4 (2-(2-Pyridyl)ethyltrimethoxysilane)

2-(2-Pyridyl)ethyltrimethoxysilane is a bifunctional organosilane coupling agent featuring both a reactive trimethoxysilyl group and a pyridyl moiety. This compound is particularly useful in surface modification and adhesion promotion, where its dual functionality enables strong bonding between organic and inorganic materials. The trimethoxysilyl group hydrolyzes to form silanol bonds with substrates like glass, metals, or oxides, while the pyridyl group provides coordination sites for metal ions or enhances compatibility with polymer matrices. Its applications include coatings, composites, and hybrid materials, where improved interfacial properties and durability are required. The compound is valued for its stability, reactivity, and versatility in material science applications.
2-(2-Pyridyl)ethyltrimethoxysilane structure
27326-65-4 structure
Product Name:2-(2-Pyridyl)ethyltrimethoxysilane
CAS No:27326-65-4
MF:C10H17NO3Si
MW:227.332383871078
MDL:MFCD00049216
CID:53127
PubChem ID:2760506
Update Time:2025-06-08

2-(2-Pyridyl)ethyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Pyridyl)ethyltrimethoxysilane
    • B-TRIMETHOXYSILYLETHYL-2-PYRIDINE
    • trimethoxy(2-pyridin-2-ylethyl)silane
    • SIT 8396.0
    • MFCD00049216
    • 27326-65-4
    • DTXSID40375188
    • C10H17NO3Si
    • FT-0638693
    • 2-(Trimethoxysilylethyl)pyridine
    • Pyridine,2-[2-(trimethoxysilyl)ethyl]-
    • XVZMLSWFBPLMEA-UHFFFAOYSA-N
    • 2-(2-(trimethoxysilyl)ethyl)pyridine
    • SCHEMBL154143
    • 2-(2-PYRIDYLETHYL)TRIMETHOXYSILANE
    • E83843
    • DB-047202
    • 2-[2-(trimethoxysilyl)ethyl]pyridine
    • MDL: MFCD00049216
    • Inchi: 1S/C10H17NO3Si/c1-12-15(13-2,14-3)9-7-10-6-4-5-8-11-10/h4-6,8H,7,9H2,1-3H3
    • InChI Key: XVZMLSWFBPLMEA-UHFFFAOYSA-N
    • SMILES: [Si](CCC1C=CC=CN=1)(OC)(OC)OC

Computed Properties

  • Exact Mass: 227.09800
  • Monoisotopic Mass: 227.09776994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1,06 g/cm3
  • Boiling Point: 103 °C
  • Flash Point: >110°C
  • Refractive Index: 1.4755
  • PSA: 40.58000
  • LogP: 1.50220
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(2-Pyridyl)ethyltrimethoxysilane Security Information

2-(2-Pyridyl)ethyltrimethoxysilane Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2-Pyridyl)ethyltrimethoxysilane Pricemore >>

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2-(2-Pyridyl)ethyltrimethoxysilane Related Literature

Additional information on 2-(2-Pyridyl)ethyltrimethoxysilane

Comprehensive Guide to 2-(2-Pyridyl)ethyltrimethoxysilane (CAS No. 27326-65-4): Properties, Applications, and Innovations

2-(2-Pyridyl)ethyltrimethoxysilane (CAS No. 27326-65-4) is a versatile organosilane compound widely used in surface modification, adhesion promotion, and material science. This pyridine-functionalized silane combines the reactivity of a trimethoxysilane group with the coordination properties of a pyridyl moiety, making it invaluable in industries ranging from coatings to nanotechnology. As demand for advanced functional materials grows, this compound has gained attention for its role in hybrid material synthesis and biointerface engineering.

The molecular structure of 2-(2-Pyridyl)ethyltrimethoxysilane features a pyridine ring linked to a trialkoxysilane through an ethylene spacer. This unique architecture enables dual functionality: the silane group hydrolyzes to form silanol bonds with inorganic surfaces (e.g., glass, metals), while the pyridyl nitrogen acts as a ligand for metal ions or hydrogen bonding sites. Researchers increasingly explore its applications in self-assembled monolayers (SAMs) and molecular imprinting, addressing trending topics like smart coatings and sustainable adhesives.

In the context of green chemistry, CAS 27326-65-4 has emerged as a key player. Its ability to enhance polymer-metal adhesion reduces the need for hazardous primers, aligning with the industry's shift toward eco-friendly formulations. Recent studies highlight its utility in corrosion-resistant coatings for renewable energy infrastructure—a hot topic as solar panel and wind turbine durability becomes critical. The compound's hydrolytic stability and controllable reactivity also make it suitable for waterborne systems, answering frequent search queries about low-VOC alternatives.

From a technical perspective, 2-(2-Pyridyl)ethyltrimethoxysilane exhibits excellent thermal stability (up to 200°C in inert atmospheres) and solubility in common organic solvents like ethanol and acetone. These properties facilitate its incorporation into sol-gel processes—a frequently searched term in materials science forums. When applied to nanoparticles, it enables surface functionalization for targeted drug delivery systems, resonating with the booming interest in nanomedicine and theranostics.

Innovative applications extend to electronic materials, where this silane improves interfacial adhesion in flexible electronics—a trending sector driven by wearable technology demands. Its chelation capability assists in conductive ink formulations, addressing common search phrases like "improving PCB reliability." Furthermore, the compound's role in hybrid organic-inorganic perovskites has sparked research into next-gen photovoltaic materials, tapping into the global focus on clean energy solutions.

Quality control of CAS 27326-65-4 involves rigorous HPLC analysis and FTIR verification to ensure consistent hydrolyzable methoxy content—critical parameters frequently queried by industrial buyers. Storage recommendations (dry, inert atmosphere) and handling precautions (moisture-sensitive) are equally important, as evidenced by recurring searches about silane shelf life and reactivity management.

Looking ahead, 2-(2-Pyridyl)ethyltrimethoxysilane is poised to impact bioconjugation chemistry and sensor development. Its heterocyclic affinity for biomolecules aligns with growing interest in point-of-care diagnostics, while its surface modification capabilities answer searches about anti-fouling coatings for medical devices. As industries prioritize multifunctional additives, this compound's unique synergy of coordination chemistry and surface bonding ensures its continued relevance in cutting-edge applications.

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